molecular formula C9H10N2O3 B14816763 2-Amino-5-cyclopropoxyisonicotinic acid

2-Amino-5-cyclopropoxyisonicotinic acid

Cat. No.: B14816763
M. Wt: 194.19 g/mol
InChI Key: PGYAGHZNORTSIS-UHFFFAOYSA-N
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Description

2-Amino-5-cyclopropoxyisonicotinic acid is a pyridine-based compound featuring an amino group at position 2 and a cyclopropoxy substituent at position 3. The cyclopropoxy group introduces steric strain due to its three-membered ring structure, which may influence the compound’s reactivity, solubility, and biological interactions.

Properties

Molecular Formula

C9H10N2O3

Molecular Weight

194.19 g/mol

IUPAC Name

2-amino-5-cyclopropyloxypyridine-4-carboxylic acid

InChI

InChI=1S/C9H10N2O3/c10-8-3-6(9(12)13)7(4-11-8)14-5-1-2-5/h3-5H,1-2H2,(H2,10,11)(H,12,13)

InChI Key

PGYAGHZNORTSIS-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CN=C(C=C2C(=O)O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-cyclopropoxyisonicotinic acid can be achieved through several synthetic routes. One common method involves the cyclopropanation of isonicotinic acid derivatives followed by amination. The reaction conditions typically include the use of cyclopropyl bromide and a base such as sodium hydride to facilitate the cyclopropanation reaction. The subsequent amination step can be carried out using ammonia or an amine source under appropriate conditions.

Industrial Production Methods

Industrial production of 2-Amino-5-cyclopropoxyisonicotinic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-cyclopropoxyisonicotinic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The amino and cyclopropoxy groups can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

    Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

    Substitution: Halogenating agents or nucleophiles can be used under controlled conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions can result in various substituted derivatives of the original compound.

Scientific Research Applications

2-Amino-5-cyclopropoxyisonicotinic acid has several applications in scientific research, including:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

    Industry: It is used in the development of new materials and as an intermediate in the production of various chemical products.

Mechanism of Action

The mechanism of action of 2-Amino-5-cyclopropoxyisonicotinic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key differences between 2-amino-5-cyclopropoxyisonicotinic acid and its structural analogs:

Compound Name Molecular Formula Substituent (Position) Molecular Weight (g/mol) Key Properties/Notes CAS Number
2-Amino-5-cyclopropoxyisonicotinic acid* C₉H₁₀N₂O₃ Cyclopropoxy (5) ~206.19 (calculated) High steric strain; potential for unique reactivity Not provided
2-Aminonicotinic acid C₆H₆N₂O₂ None (base structure) 138.12 mp 295–297°C; used as a reference compound 5345-47-1
2-Amino-5-fluoroisonicotinic acid C₆H₅FN₂O₂ Fluoro (5) 156.11 Similarity score: 0.82; smaller substituent 628691-93-0
2-Amino-5-chloroisonicotinic acid C₆H₅ClN₂O₂ Chloro (5) 172.57 Discontinued (stability/synthesis issues) Not provided
2-Amino-5-isopropoxybenzoic acid C₁₀H₁₃NO₃ Isopropoxy (5) 195.22 Benzoic acid core; less strained alkoxy group 68701-42-8
2-Amino-5-bromonicotinic acid C₅H₈BrN₂O₂ Bromo (5) 217.04 Bromine enhances leaving-group reactivity Not provided

Notes:

  • Cyclopropoxy vs. Halogens (F, Cl, Br): The cyclopropoxy group’s bulkiness and ring strain contrast with halogens’ electron-withdrawing effects. For example, 2-amino-5-fluoroisonicotinic acid (similarity score: 0.82) may exhibit higher polarity but lower steric hindrance compared to the cyclopropoxy analog .
  • Cyclopropoxy vs. Isopropoxy: The cyclopropoxy group’s strained ring could lead to lower thermal stability but unique reactivity compared to the isopropoxy group in 2-amino-5-isopropoxybenzoic acid .
  • Pyridine vs. Benzoic Acid Core: The nitrogen in the pyridine ring (e.g., 2-aminonicotinic acid) increases acidity at the carboxylic acid group compared to benzoic acid derivatives .

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